N-(2,4-difluorophenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)acetamide
• InChI: InChI=1S/C19H15F2N5O3/c20-12-6-7-15(14(21)10-12)22-16(27)11-26-18(29)17(28)25-9-8-24(19(25)23-26)13-4-2-1-3-5-13/h1-7,10H,8-9,11H2,(H,22,27)
• InChI Key: MIHXRZHEXYMYRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C19H15F2N5O3
• Molecular Weight: 399.4 g/mol
• CAS No.: 941975-67-3

Description

N-(2,4-difluorophenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C19H15F2N5O3 and its molecular weight is 399.358. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging Applications

Research on structurally similar compounds, such as [18F]-labeled EF3, a marker for PET detection of hypoxia, has been significant. The synthesis of such compounds demonstrates their potential application in imaging, specifically in detecting hypoxic regions within tumors, which is crucial for cancer diagnosis and treatment planning. The process involves complex chemical reactions and purification techniques, highlighting the compound's utility in enhancing imaging modalities for medical research (Josse et al., 2001).

Antimicrobial and Anticancer Applications

Compounds incorporating the imidazo[1,2,4]triazine moiety have been synthesized for their potential antimicrobial activities. For instance, new heterocycles incorporating the antipyrine moiety have shown promising results against various microbial strains, underscoring the significance of these compounds in developing new antimicrobial agents (Bondock et al., 2008). Additionally, novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides have been explored for their in vitro anticancer and antibacterial activities, indicating a broad spectrum of scientific applications beyond just antimicrobial properties (Berest et al., 2011).

Corrosion Inhibition

Derivatives of triazine, closely related to the query compound, have been investigated for their efficiency as corrosion inhibitors for metals in acidic environments. This research demonstrates the chemical's potential in industrial applications, particularly in protecting infrastructure and machinery from corrosion, thereby extending their lifespan and reducing maintenance costs (Yadav et al., 2015).